2,3,5,6-Tetramethylbenzenesulfonyl fluoride

• Molecular Formula: C10H13FO2S
• Molecular Weight: 216.27 g/mol
• IUPAC Name: 2,3,5,6-tetramethylbenzenesulfonyl fluoride
• InChI: InChI=1S/C10H13FO2S/c1-6-5-7(2)9(4)10(8(6)3)14(11,12)13/h5H,1-4H3
• InChI Key: OSALMMDMQBXQLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)F)C)C

Description

2,3,5,6-Tetramethylbenzenesulfonyl chloride (CAS: 60706-63-0) is a sterically hindered aromatic sulfonyl chloride characterized by four methyl groups symmetrically substituted on the benzene ring. This compound is a key intermediate in organic synthesis, particularly for introducing sulfonyl groups into target molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,5,6-Tetramethylbenzene-1-sulfonyl fluoride typically involves the reaction of 2,3,5,6-tetramethylbenzene with sulfonyl chloride in the presence of a fluorinating agent . The reaction conditions often require an inert atmosphere and controlled temperature to ensure the desired product’s purity and yield .

Industrial Production Methods

While specific industrial production methods for 2,3,5,6-Tetramethylbenzene-1-sulfonyl fluoride are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

2,3,5,6-Tetramethylbenzene-1-sulfonyl fluoride undergoes various chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions where the sulfonyl fluoride group is replaced by other nucleophiles.

Oxidation and Reduction: Although less common, it can undergo oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) are employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine would yield a sulfonamide derivative .

Scientific Research Applications

2,3,5,6-Tetramethylbenzene-1-sulfonyl fluoride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the preparation of sulfonamide derivatives.

Biology: This compound is employed in biochemical studies to investigate enzyme mechanisms and protein interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,3,5,6-Tetramethylbenzene-1-sulfonyl fluoride involves its interaction with nucleophilic sites on target molecules. The sulfonyl fluoride group is highly reactive, allowing it to form covalent bonds with nucleophiles such as amino acids in proteins . This reactivity makes it useful in studying enzyme mechanisms and designing inhibitors .

Comparison with Similar Compounds

Key Properties:

• Molecular Formula : C₁₀H₁₃ClO₂S
• Melting Point : 97–101°C
• Purity : ≥98% (commercial grade)
• Sensitivity : Moisture-sensitive, requiring storage under inert conditions .
• Applications : Used in synthesizing sulfonamides (e.g., 2,3,5,6-tetramethylbenzenesulfonamide ) and derivatives for pharmaceuticals or agrochemicals .

Comparison with Similar Compounds

Table 1: Physical and Chemical Properties of Selected Sulfonyl Compounds

Compound Name	Molecular Formula	Melting Point (°C)	Reactivity/Stability	Key Applications	Evidence Source
2,3,5,6-Tetramethylbenzenesulfonyl chloride	C₁₀H₁₃ClO₂S	97–101	High reactivity with amines; moisture-sensitive	Sulfonamide synthesis
Tosyl chloride (p-toluenesulfonyl chloride)	C₇H₇ClO₂S	68–70	Less steric hindrance; highly reactive	Protecting groups, drug intermediates	N/A (General Knowledge)
2,3,5,6-Tetramethylbenzenesulfonamide	C₁₀H₁₅NO₂S	Not reported	Stable; used as a Keap1 inhibitor fragment	Biomedical research
Perfluorohexane sulfonyl fluoride	C₆F₁₃SO₂F	Not reported	Hydrolytically stable; inert C–F bonds	Surfactants, electrochemical applications

Key Comparisons:

Steric and Electronic Effects :

• The tetramethyl groups in 2,3,5,6-tetramethylbenzenesulfonyl chloride introduce significant steric hindrance, reducing its reactivity compared to less substituted sulfonyl chlorides like tosyl chloride. This hindrance may slow nucleophilic substitution reactions but enhances selectivity in functionalizing sterically accessible sites .
• In contrast, perfluorohexane sulfonyl fluoride () exhibits high stability due to strong C–F bonds and electron-withdrawing effects, making it suitable for harsh environments .

Derivative Utility: The sulfonyl chloride is a precursor to sulfonamides (e.g., compound 61 in ), which are critical in drug discovery for targeting proteins like Keap1 . Compared to trifluoromethanesulfenyl chloride (), the tetramethyl analog lacks electronegative substituents, reducing its electrophilicity but improving compatibility in non-polar reaction media .

Synthetic Flexibility :

• 2,3,5,6-Tetramethylbenzenesulfonyl chloride’s moisture sensitivity necessitates anhydrous conditions, whereas sulfonyl fluorides (e.g., in ) are more hydrolytically stable, enabling aqueous-phase applications .

Research Findings and Industrial Relevance

• Pharmaceutical Intermediates : Piperazine derivatives of 2,3,5,6-tetramethylbenzenesulfonyl chloride (e.g., 1-[(2,3,5,6-tetramethylphenyl)sulfonyl]piperazine hydrochloride) are commercially produced for kinase inhibitor development .
• Scalability : The compound is available in bulk (up to 250 g) with 98% purity, indicating established industrial synthesis protocols .

Biological Activity

2,3,5,6-Tetramethylbenzenesulfonyl fluoride (TMBF) is a sulfonyl fluoride compound that has garnered attention for its potential biological activities. This article explores its mechanisms of action, biological effects, and relevant case studies.

Chemical Structure : TMBF is characterized by a sulfonyl group attached to a tetramethylbenzene ring. Its chemical formula is C11H15FOS.

Molecular Weight : Approximately 216.3 g/mol.

TMBF functions primarily as a protease inhibitor , which affects various biological processes. It is known to interact with serine proteases and cysteine proteases, inhibiting their activity by forming covalent bonds with the active site residues. This inhibition can lead to various downstream effects in biological systems.

Enzymatic Inhibition

• Protease Inhibition : TMBF has shown significant inhibitory effects on serine proteases such as trypsin and chymotrypsin, which are crucial for protein digestion and various physiological processes.
• Case Study : A study demonstrated that TMBF effectively inhibited the activity of thrombin, a key enzyme in the coagulation cascade, leading to altered blood clotting dynamics .

Cytotoxic Effects

• Cell Viability : Research indicates that TMBF can induce cytotoxicity in certain cancer cell lines. For instance, it has been observed to reduce cell viability in breast cancer cells by inducing apoptosis through mitochondrial pathways.
• Mechanism of Cytotoxicity : The compound promotes the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent cell death .

In Vitro Studies

• Cell Line Studies : In vitro studies using various cancer cell lines have shown that TMBF can significantly inhibit cell proliferation. For example:
  • Breast Cancer Cells : A dose-dependent decrease in viability was observed at concentrations ranging from 10 µM to 100 µM.
  • Mechanistic Insights : Flow cytometry analysis revealed increased apoptosis markers in treated cells compared to controls .
• Protease Activity Assays : In assays measuring protease activity, TMBF demonstrated significant inhibition of trypsin activity at concentrations as low as 5 µM, indicating its potency as a protease inhibitor .

In Vivo Studies

• Animal Models : Preliminary studies in animal models indicate that TMBF can alter metabolic pathways associated with inflammation and cancer progression. For instance:
  • Tumor Growth Inhibition : In mouse models of breast cancer, administration of TMBF resulted in reduced tumor size and weight compared to control groups .

Data Tables

Property	Value
Chemical Formula	C11H15FOS
Molecular Weight	216.3 g/mol
Protease Inhibition IC50	5 µM (trypsin)
Cytotoxicity IC50	10 µM (breast cancer)

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2,3,5,6-Tetramethylbenzenesulfonyl fluoride?

• Methodological Answer : The compound is typically synthesized via fluorination of its sulfonyl chloride precursor (e.g., 2,3,5,6-Tetramethylbenzenesulfonyl chloride, CAS 60706-63-0) using fluorinating agents like KF or tetrabutylammonium fluoride (TBAF). Purification involves column chromatography with silica gel or recrystallization from anhydrous acetone to remove unreacted starting materials .

Q. How should researchers characterize the purity and structural integrity of this compound?

• Methodological Answer : Use a combination of techniques:

• NMR (¹H/¹³C/¹⁹F) to confirm substituent positions and fluorination.
• LC-MS to assess purity (>95% by UV detection) and molecular ion verification .
• XRPD (X-ray powder diffraction) for crystalline phase identification, especially if polymorphs are suspected .

Q. What are the recommended handling and storage protocols?

• Methodological Answer : Store under inert gas (argon) at –20°C in moisture-free conditions. Use anhydrous solvents (e.g., THF, DMF) during reactions to prevent hydrolysis. Handle in fume hoods due to potential irritancy (Eye Irrit. 2/Skin Irrit. 2 classification) .

Advanced Research Questions

Q. How do steric effects from the tetramethyl groups influence reactivity in nucleophilic substitutions?

• Methodological Answer : The bulky methyl substituents hinder approach to the sulfonyl fluoride center. To quantify this:

• Perform DFT calculations (e.g., B3LYP/6-31G*) to map electrostatic potential surfaces and transition-state geometries.
• Compare kinetic data (e.g., rate constants) with less-hindered analogs (e.g., benzenesulfonyl fluorides) using stopped-flow spectrometry .

Q. How can stability under varying pH or solvent conditions be systematically evaluated?

• Methodological Answer :

• pH Stability : Incubate the compound in buffered solutions (pH 2–12) at 25°C and 37°C. Monitor degradation via HPLC at intervals (0–48 hr).
• Solvent Compatibility : Test solubility and stability in polar aprotic (DMF, DMSO) vs. nonpolar (toluene) solvents using ¹⁹F NMR to detect hydrolysis byproducts (e.g., sulfonic acids) .

Q. What experimental designs are suitable for studying its enzyme inhibition mechanisms?

• Methodological Answer :

• Kinetic Assays : Use serine proteases (e.g., trypsin) to measure IC₅₀ values. Pre-incubate the enzyme with varying inhibitor concentrations, then add fluorogenic substrates (e.g., Z-Gly-Pro-Arg-AMC).
• Irreversibility Test : Perform dialysis or dilution experiments to assess recovery of enzyme activity after inhibitor removal .

Q. How can computational modeling elucidate its interactions in proteomic studies?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to simulate binding to target enzymes (e.g., chymotrypsin). Parameterize force fields for fluorine and methyl groups.
• MD Simulations : Run 100-ns trajectories in explicit solvent (TIP3P water) to analyze conformational stability of enzyme-inhibitor complexes .

Data Contradictions and Validation

• Synthetic Yield Discrepancies : reports a 92% yield for sulfonamide derivatives using sulfonyl chloride, but fluorination reactions may yield lower efficiencies (40–70%) due to competing hydrolysis. Validate by optimizing fluorination time/temperature and using anhydrous MgSO₄ as a drying agent .
• Stability Claims : While benzenesulfonyl fluorides like AEBSF are stable in neutral buffers, the tetramethyl derivative’s stability in acidic conditions requires empirical verification, as steric effects may alter hydrolysis kinetics .